Cas no 40648-96-2 (1-methyl-4-nitro-1H-imidazole-5-carbonitrile)

1-methyl-4-nitro-1H-imidazole-5-carbonitrile is a versatile organic compound featuring a unique nitro and nitrile functional group. It offers excellent solubility in various organic solvents, facilitating synthesis reactions. Its imidazole core provides a stable platform for further derivatization, making it suitable for a wide range of applications in pharmaceutical, agrochemical, and material science research.
1-methyl-4-nitro-1H-imidazole-5-carbonitrile structure
40648-96-2 structure
Product Name:1-methyl-4-nitro-1H-imidazole-5-carbonitrile
CAS No:40648-96-2
MF:C5H4N4O2
MW:152.110859870911
CID:332272
PubChem ID:222240
Update Time:2025-06-24

1-methyl-4-nitro-1H-imidazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carbonitrile,1-methyl-4-nitro-
    • 3-methyl-5-nitroimidazole-4-carbonitrile
    • 1-methyl-4-nitro-1H-imidazole-5-carbonitrile
    • 1-Methyl-4-nitro-5-cyan-imidazol
    • 1-methyl-4-nitroimidazole-5-carbonitrile
    • 3-Methyl-5-nitro-3H-imidazol-4-carbonitril
    • 3-methyl-5-nitro-3H-imidazole-4-carbonitrile
    • 5-cyano-1-methyl-4-nitroimidazole
    • Imidazole-5-carbonitrile,1-methyl-4-nitro
    • AKOS005600876
    • 40648-96-2
    • CS-0144982
    • SCHEMBL10436839
    • Z57477768
    • DTXSID70278512
    • FT-0742413
    • NSC43810
    • NSC7854
    • Imidazole-5-carbonitrile, 1-methyl-4-nitro-
    • NSC 43810
    • NSC-7854
    • NSC-43810
    • EN300-115984
    • CCG-321579
    • AS-41692
    • MFCD00707882
    • F8880-0617
    • Oprea1_190155
    • NSC 7854
    • MDL： MFCD00707882
    • Inchi： 1S/C5H4N4O2/c1-8-3-7-5(9(10)11)4(8)2-6/h3H,1H3
    • InChI Key： LXXDMPXVEZYDCI-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1=C(C#N)N(C)C=N1)=O

Computed Properties

  • Exact Mass: 152.03300
  • Monoisotopic Mass: 152.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.6
  • Topological Polar Surface Area: 87.4Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 449.9±30.0 °C at 760 mmHg
  • Flash Point: 225.9±24.6 °C
  • Refractive Index: 1.661
  • PSA: 87.43000
  • LogP: 0.72318
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-methyl-4-nitro-1H-imidazole-5-carbonitrile Security Information

1-methyl-4-nitro-1H-imidazole-5-carbonitrile Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-4-nitro-1H-imidazole-5-carbonitrile Pricemore >>

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